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Compound of Interest

Compound Name: 2-Ethylhexyl diphenyl phosphate

Cat. No.: B127821

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
biological properties of 2-Ethylhexyl diphenyl phosphate, a compound commonly known by
the trade name Octicizer. This document is intended to serve as a detailed resource,
presenting quantitative data, experimental methodologies, and an exploration of its known
interactions with biological signaling pathways.

Core Chemical and Physical Properties

2-Ethylhexyl diphenyl phosphate (EHDPP) is an organophosphate ester widely utilized as a
plasticizer and flame retardant, particularly in polyvinyl chloride (PVC) formulations.[1][2] Its
molecular structure, featuring two phenyl groups and a 2-ethylhexyl group attached to a
phosphate core, imparts a unique balance of properties, including good thermal stability and a
wide liquid range.[2]

Identifiers and Nomenclature
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Identifier Value
IUPAC Name 2-ethylhexyl diphenyl phosphate[1]
Octicizer, Disflamoll DPO, Santicizer 141,
Synonyms
Phosflex 362[1][3][4]
CAS Number 1241-94-7[1]
EC Number 214-987-2[1]

Molecular Formula

C20H2704P[1][4]

Physicochemical Data

The following table summarizes the key quantitative physical and chemical properties of 2-

Ethylhexyl diphenyl phosphate.

Property Value Source
Molar Mass 362.406 g-mol—1 [1]
Clear, almost colorless to pale
Appearance o -
yellow oily liquid[2][4][5]
Melting Point -60 °C (-76 °F; 213 K) [1]
- _ 196 °C (385 °F; 469 K)[1]/
Boiling Point -
>300 °C[2]
Density ~1.08 - 1.09 g/cm3 at 25 °C [2][6]
Vapor Pressure 6.29 x 10~> mmHg [6]
Water Solubility Insoluble[2][4] -
Viscosity 60-80 mPa-s at 20 °C [2]
Refractive Index 1.510 at25°C [6]
Log Kow (Octanol/Water
5.73 [6]

Partition Coefficient)
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Experimental Protocols

This section details the methodologies for the synthesis and analytical determination of 2-
Ethylhexyl diphenyl phosphate.

Synthesis of 2-Ethylhexyl Diphenyl Phosphate

A common industrial synthesis method involves a multi-step reaction using phosphorus
oxychloride, 2-ethylhexanol, and phenol as primary reagents.[2]

Protocol:

Initial Reaction: Phosphorus oxychloride is reacted with 2-ethylhexanol. This reaction is
typically carried out first to form the 2-ethylhexyl phosphoryl dichloride intermediate.[7]

o Phenolation: The intermediate from step 1 is then reacted with sodium phenolate.[2] This
displaces the remaining chlorine atoms to yield the final product, 2-Ethylhexyl diphenyl
phosphate.

» Alternative Catalyst Approach: Modern synthesis methods may utilize solid acid catalysts
(e.g., molecular sieves) to replace traditional homogeneous catalysts, aiming to reduce
wastewater and improve reaction efficiency.[2]

» Reaction Conditions: The reaction is typically conducted at an elevated temperature (e.qg.,
120 °C) and under vacuum (50 - 150 Torr) for several hours (5.5 - 7 hours) to drive the
reaction to completion and remove byproducts like HCLI.[8]

« Purification: The crude product is then purified through processes such as washing, filtration,
and distillation to obtain the final high-purity compound.

Analytical Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard and highly effective method for the detection and quantification of EHDPP
in various matrices, including environmental and biological samples.

Protocol:
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e Sample Preparation:

o Solid Samples (e.g., soll, textiles): Perform solvent extraction. A common procedure
involves weighing approximately 2 grams of the sample into a centrifuge tube, adding 5
mL of a suitable solvent like dichloromethane (DCM) or a hexane:acetone (1:1) mixture.[9]
[10]

o Extraction: Vortex the sample for 5 minutes and then centrifuge at 3,000 rpm for 5
minutes.[9]

o Filtration: Collect the supernatant and filter it through a 0.45 um membrane filter into a GC
vial for analysis.[11]

e GC-MS System Configuration:

o Gas Chromatograph: Use a system equipped with a capillary column suitable for semi-
volatile organic compounds, such as a DB-5MS (30m x 0.25mm x 0.25um).[11]

o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).[11][12]

o Injection: Inject 1 pL of the prepared sample extract.

o Temperature Program: Set an initial oven temperature of 70°C, followed by a ramp up to
280°C at a rate of 25°C/min, and hold for 6 minutes.[11]

o Injector Temperature: 280°C.[11]

e Mass Spectrometer Conditions:

o lonization Mode: Electron Impact (El).

o

Detection Mode: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for
enhanced sensitivity and selectivity.[11][13]

o

lon Source Temperature: ~180°C.[11]

[¢]

Quadrupole Temperature: ~280°C.[11]
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¢ Quantification:
o Prepare a series of calibration standards of known EHDPP concentrations.
o Generate a standard curve by plotting the peak area against the concentration.

o Calculate the concentration of EHDPP in the sample by comparing its peak area to the

standard curve.

Biological Interactions and Signaling Pathways

EHDPP is recognized as an endocrine-disrupting chemical (EDC), primarily through its
interaction with nuclear receptors. Its agonistic activity on Peroxisome Proliferator-Activated
Receptor Gamma (PPARY) is a key mechanism of its biological effect.[2]

PPARYy Signaling Pathway Activation

EHDPP has been shown to bind to and activate PPARYy, a key regulator of adipogenesis (fat
cell differentiation) and lipid metabolism.[3] This activation can lead to the upregulation of

genes involved in these processes.
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Activates Transcription
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PPRE
(DNA Response Element)

Start: Sample Collection
(e.g., Soil, Water)

1. Solvent Extraction
(e.g., with Dichloromethane)

2. Centrifugation
(to separate solid debris)

3. Filtration
(0.45 um filter)

4. GC-MS Analysis
(Separation & Detection)

5. Data Processing
(Peak Integration)

6. Quantification
(Comparison to Standard Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethylhexyl Diphenyl
Phosphate (Octicizer)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127821#physical-and-chemical-properties-of-
octicizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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